Cas no 7530-30-5 (2-Propenamide, N-(6-aminohexyl)-)
2-Propenamide, N-(6-aminohexyl)-, is a functional monomer featuring both acrylamide and primary amine groups. Its bifunctional structure enables versatile applications in polymer synthesis, particularly for crosslinking and surface modification. The aminohexyl side chain enhances reactivity with carboxyl or epoxy groups, making it valuable for creating tailored hydrogels, adhesives, and biomaterials with controlled properties.
7530-30-5 structure
Product Name:2-Propenamide, N-(6-aminohexyl)-
CAS No:7530-30-5
MF:C9H18N2O
MW:170.252022266388
CID:539783
PubChem ID:1901365
Update Time:2025-06-19
2-Propenamide, N-(6-aminohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, N-(6-aminohexyl)-
- N-(6-aminohexyl)prop-2-enamide
- SCHEMBL976830
- DTXSID50365535
- AKOS037490363
- N-acryloyl-1,6-diaminohexane
- 7530-30-5
-
- Inchi: 1S/C9H18N2O/c1-2-9(12)11-8-6-4-3-5-7-10/h2H,1,3-8,10H2,(H,11,12)
- InChI Key: KYAKSPGXNQVMAA-UHFFFAOYSA-N
- SMILES: O=C(C=C)NCCCCCCN
Computed Properties
- Exact Mass: 170.14204
- Monoisotopic Mass: 170.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
2-Propenamide, N-(6-aminohexyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM208933-100g |
N-(6-Aminohexyl)acrylamide |
7530-30-5 | 95% | 100g |
$*** | 2023-05-29 |
2-Propenamide, N-(6-aminohexyl)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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